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Compound of Interest

Compound Name: Dimethyl diglycolate

Cat. No.: B041929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synonyms, and available experimental data related to CAS number 7040-23-5, also
known as Dimethyl Diglycolate. While direct experimental studies on this specific compound
are limited in publicly accessible literature, this guide also includes relevant data and protocols
for its parent compound, Diglycolic Acid (DGA), to provide a more complete toxicological and
methodological context.

Core Properties and Synonyms

Dimethyl Diglycolate is a diester with the molecular formula C6H1005.[1] It is recognized by
several synonyms across different chemical databases and suppliers.

Table 1: Chemical and Physical Properties of CAS 7040-
23-5
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Property Value Source
Molecular Formula C6H1005 [1]
Molecular Weight 162.14 g/mol [1]
Density 1.15 g/cm3 [1]
Boiling Point 211.3 °C at 760 mmHg [1]
Melting Point 36 °C [1]
Flash Point 84.1°C [1]
Refractive Index 1.413 [1]
Physical State Solid TCI
Appearance White to Almost white powder el
to crystal
Solubility Soluble in Methanol TCI

Table 2: Synonyms and Alternative Names for CAS 7040-
23-5
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Synonym Source
Dimethyl Diglycolate [2]
2,2'-Oxydiacetic Acid Dimethyl Ester [2]

Diglycolic Acid Dimethyl Ester [2]

Dimethyl 2,2'-Oxydiacetate [2]

Dimethyl Oxydiacetate BOC Sciences
Acetic acid, oxydi-, dimethyl ester PubChem
1,1'-Dimethyl 2,2'-oxybis[acetate] [1]

2-(2-keto-2-methoxy-ethoxy)acetic acid methyl 0]

ester

2-(2-methoxy-2-oxoethoxy)acetic acid methyl

[1]

ester

Dimethyldiglykolat [1]
Diglicolato de dimetilo [1]
diglycolate de diméthyle [1]
SO A=Y X FIL [1]
ClHEC| 22230l E [1]

Synthesis and Manufacturing

Dimethyl Diglycolate is used as a starting material in the manufacturing of unsaturated
polyester resins and plasticizers.[3] A common laboratory-scale synthesis involves the
esterification of Diglycolic acid with Methanol.

Experimental Protocol: Synthesis of Dimethyl
Diglycolate

A documented method for the synthesis of Dimethyl Diglycolate is through the reaction of
Diglycolic acid with Methanol in the presence of Thionyl chloride.[4]
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Materials:

Diglycolic acid (17.40 g, 129.76 mmol)

Anhydrous Methanol (100 mL)

Thionyl chloride (21.72 mL, 35.51 g, 2.3 eq)

Nitrogen atmosphere

Ice bath

Standard laboratory glassware for reactions under inert atmosphere
Procedure:

» A solution of Diglycolic acid in anhydrous Methanol is prepared in a flask and stirred under a
nitrogen atmosphere.

e The solution is cooled to 0 °C using an ice bath.

e Thionyl chloride is added dropwise to the cooled solution over a period of 10 minutes.

e The reaction mixture is then allowed to warm to room temperature and is stirred overnight.
e The solvent is removed under reduced pressure (in vacuo).

e The resulting oil is dried under high vacuum to yield the final product as a crystalline, white
solid.

This procedure reportedly yields 21.1 g (100%) of Dimethyl Diglycolate.[4]
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Synthesis workflow for Dimethyl Diglycolate.

Toxicological Profile and Related Experimental Data

Direct toxicological studies on Dimethyl Diglycolate (CAS 7040-23-5) are not readily available
in the public domain. However, extensive research has been conducted on its parent
compound, Diglycolic acid (DGA), which is a known nephrotoxic metabolite of diethylene glycol
(DEG).[5][6][7] It is plausible that the in vivo toxicity of Dimethyl Diglycolate could be
mediated by its hydrolysis to DGA. The following sections detail the known toxic mechanisms
of DGA and provide a representative experimental protocol for its study.

Proposed Mechanism of Diglycolic Acid (DGA) Induced
Nephrotoxicity
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Research indicates that DGA induces necrosis in human proximal tubule cells.[7] The proposed
mechanism involves the uptake of DGA into these cells via sodium-dicarboxylate transporters,
leading to mitochondrial dysfunction and subsequent cell death.[7][8] DGA has been shown to
inhibit Complex Il of the electron transport chain and chelate calcium, which disrupts
mitochondrial membrane potential and cellular ATP levels.[6][7]
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Proposed mechanism of Diglycolic Acid (DGA) induced nephrotoxicity.
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Representative Experimental Protocol: Assessment of
DGA Cytotoxicity in Human Proximal Tubule (HPT) Cells

The following protocol is adapted from studies investigating the toxic effects of DGA on cultured
human kidney cells.[7] This methodology can serve as a framework for assessing the potential
cytotoxicity of Dimethyl Diglycolate, particularly its effects on cell viability and mitochondrial
function.

Objective: To determine the cytotoxic effects of a test compound (e.g., DGA or Dimethyl
Diglycolate) on human proximal tubule cells in vitro.

Materials and Methods:

e Cell Culture: Human proximal tubule (HPT) cells are cultured in appropriate media and
conditions until confluent.

o Compound Exposure: Cells are incubated with increasing concentrations of the test
compound for a specified period (e.g., 48 hours). Control groups should include vehicle-only
treated cells.

o Assessment of Cell Death:

o Necrosis: Lactate dehydrogenase (LDH) leakage into the cell culture medium is measured
using a commercially available assay kit. An increase in LDH activity indicates a loss of
cell membrane integrity, a hallmark of necrosis.

o Apoptosis vs. Necrosis: Flow cytometry using Annexin V and Propidium lodide (PI)
staining can be employed to distinguish between apoptotic (Annexin V positive, Pl
negative) and necrotic (Annexin V and PI positive) cells.

e Mitochondrial Function Assays:

o Mitochondrial Membrane Potential: Cells are loaded with a fluorescent dye sensitive to
mitochondrial membrane potential (e.g., JC-1 or TMRM), and changes in fluorescence are
measured by fluorometry or microscopy. A decrease in the signal indicates mitochondrial

depolarization.
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o Cellular ATP Levels: Total cellular ATP is quantified using a luciferase-based assay kit to
assess the impact on cellular energy production.

Data Analysis: Data are typically presented as a percentage of control values and analyzed for
statistical significance using appropriate tests (e.g., ANOVA followed by post-hoc tests). Dose-
response curves can be generated to determine the concentration at which the compound
exerts its toxic effects.

Safety Information

Dimethyl Diglycolate is described as moderately toxic by inhalation and intraperitoneal routes.
When heated to decomposition, it is reported to emit acrid smoke and irritating vapors.
Standard laboratory safety precautions, including the use of personal protective equipment, are
recommended when handling this compound.

Conclusion

CAS number 7040-23-5, or Dimethyl Diglycolate, is a chemical intermediate with established
physical and chemical properties. While direct and in-depth experimental studies on its
biological effects are scarce, a plausible synthesis route has been outlined. The extensive
research on its parent compound, Diglycolic acid, provides a valuable framework for predicting
and testing its potential toxicological properties, particularly its effects on renal cells and
mitochondrial function. Further research is warranted to directly assess the biological activity
and safety profile of Dimethyl Diglycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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